Cas no 900009-31-6 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 900009-31-6
• MF: C₁₇H₁₄N₄O₄S
• MW: 370.382462024689
• CID: 5504883
• Update Time: 2025-09-23

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1,3-benzodioxol-5-ylmethyl)-2-[[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio]-
• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C17H14N4O4S/c22-15(19-7-11-3-4-13-14(6-11)24-10-23-13)9-26-17-21-20-16(25-17)12-2-1-5-18-8-12/h1-6,8H,7,9-10H2,(H,19,22)
• InChI Key： JQAOOXXWONHRJC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CSC1=NN=C(C2=CC=CN=C2)O1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 13.34±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide and Its Applications in Modern Chemical Biology

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in the field of chemical biology. This compound, identified by the CAS number 900009-31-6, has garnered considerable attention due to its unique chemical properties and its promising applications in pharmaceutical research and drug development.

The molecular framework of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its biological activity. The presence of a benzodioxol moiety, also known as a tetrahydrofuran derivative with an oxygen atom incorporated into the ring, is particularly noteworthy. This structural feature is often associated with compounds exhibiting notable pharmacological effects. Additionally, the compound features a pyridine ring at the 5-position of the 1,3,4-oxadiazole scaffold, which is a common pharmacophore in medicinal chemistry. The oxadiazole ring system further enhances the compound's potential bioactivity by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds such as N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide. Studies have demonstrated that such compounds can interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The sulfanyl group at the 2-position of the oxadiazole ring is particularly interesting as it can modulate the electronic properties of the molecule and influence its binding affinity to biological targets. This has led to investigations into its potential as an intermediate in the synthesis of novel therapeutic agents.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{5-(pyridin-3-yli strong >)-1,3,4-oxadiazol -2 -y lsulfanyl}acetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as the benzodioxol derivative and the pyridine-substituted oxadiazole. These intermediates are then coupled together using appropriate coupling reagents under inert conditions to form the final product. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and minimizing side reactions.

The pharmacological evaluation of N-(2H -1 , 3 -benzodioxol -5 -y l strong >)methyl - 2 - { 5 - ( p y rid ine - 3 - y l ) - 1 , 3 , 4 - o x adia z ol - 2 - y lsulfanyl } acet amide has revealed several promising activities. Initial studies have shown that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The benzodioxol moiety is believed to play a crucial role in mediating these effects by interacting with specific residues within the enzyme active site. Furthermore, the sulfanyl group has been shown to enhance binding affinity by participating in hydrogen bonding interactions with polar residues on the target protein.

Ongoing research is focused on further elucidating the mechanisms of action of N-(2H -1 , 3 -benzodioxol -5 -y l strong >)methyl - 2 - { 5 - ( p y rid ine - 3 - y l ) - 1 , 3 , 4 o x adia z ol - 2 y lsulfanyl } acet amide . Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography are being employed to determine the detailed structure-function relationships. These studies aim to provide insights into how this compound interacts with its biological targets at the molecular level.

The development of novel drug candidates often involves iterative optimization of lead compounds to improve their efficacy and safety profiles. In this context, N-(2H -1 , 3 benz odiox ol _5 _y l strong >)methyl _ 2 _ { 5 _ ( p y rid ine _3 _y l ) _1 ,_3 ,_4 _o x adia z ol _-_ _}_ysulfany l}acet amide serves as a valuable starting point for further derivatization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the pharmacological properties of this compound to develop more effective therapeutic agents.

The potential applications of N-(_}_y H _{-}_}_,_,_benz odiox ol _,_,_5 _,_,_y l)_m eth yl _,_,_}_}_}_}_}_}_}_}_)_}}}}}}}}}}}}}}}_{}}}_{}}}_{}}}_{}}}_{}}}_{}}}_{ }}_{ }}_{ }}_{ }}_{ }}_{ }}_{ }}_{ }}_{ }}_{ }}_{ }}_{ }_}-{_(pyridine__−__−__−__−__−__−__−__−__−__−__−__−__−__−__−__ − __ − __ − __ − __ − __ − __ − __ − __ − __ − __ − __ − __ − __ − __ − __ − __ − _})})})})})})})})})})})})}))}{}{}{}{}{}{}{}{}{}{}{} {} {} {} {} {} {} {} {} } } } } } } } } } ) . In particular , it holds promise for treating inflammatory diseases where modulation of enzymatic activity is key . Additionally , its structural features make it a versatile scaffold for designing molecules with enhanced bioavailability and reduced toxicity . As research progresses , it is expected that this compound will continue to attract attention from both academic researchers and pharmaceutical companies seeking innovative solutions for unmet medical needs . p >